Cas no 1170034-16-8 (5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide)

5-{(Furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide is a heterocyclic sulfonamide derivative featuring a furan-carboxamide core linked to a pyridinyl moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its sulfamoyl and carboxamide functional groups. The furan and pyridine rings enhance its binding affinity and solubility, making it suitable for structure-activity relationship (SAR) studies. Its well-defined molecular structure allows for precise modifications, facilitating targeted drug design. The compound's stability and synthetic accessibility further support its utility in pharmaceutical research and development.
5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide structure
1170034-16-8 structure
Product Name:5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
CAS No:1170034-16-8
MF:C15H13N3O5S
MW:347.345822095871
CID:6031896
PubChem ID:44072146
Update Time:2025-06-09

5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
    • 2-Furancarboxamide, 5-[[(2-furanylmethyl)amino]sulfonyl]-N-4-pyridinyl-
    • 1170034-16-8
    • 5-{[(furan-2-yl)methyl]sulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
    • AKOS024513871
    • F5570-0421
    • VU0647474-1
    • 5-(furan-2-ylmethylsulfamoyl)-N-pyridin-4-ylfuran-2-carboxamide
    • 5-(N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-4-yl)furan-2-carboxamide
    • Inchi: 1S/C15H13N3O5S/c19-15(18-11-5-7-16-8-6-11)13-3-4-14(23-13)24(20,21)17-10-12-2-1-9-22-12/h1-9,17H,10H2,(H,16,18,19)
    • InChI Key: AGADBNYENXWZAP-UHFFFAOYSA-N
    • SMILES: O1C(S(NCC2=CC=CO2)(=O)=O)=CC=C1C(NC1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 347.05759170g/mol
  • Monoisotopic Mass: 347.05759170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.456±0.06 g/cm3(Predicted)
  • pka: 9.30±0.50(Predicted)

5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5570-0421-1mg
5-{[(furan-2-yl)methyl]sulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide
1170034-16-8
1mg
$54.0 2023-09-09

Additional information on 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide

Introduction to 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide (CAS No. 1170034-16-8)

5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide, with the CAS number 1170034-16-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a sulfamoyl group, and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of extensive study in recent years.

The chemical structure of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide is particularly intriguing due to the presence of multiple functional groups that can interact with various biological targets. The furan ring is known for its aromaticity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors. The sulfamoyl group, on the other hand, is a versatile functional group that can participate in hydrogen bonding and electrostatic interactions, contributing to the compound's pharmacological properties. The pyridine moiety adds further complexity and potential for interaction with biological systems, as it can act as a hydrogen bond acceptor and participate in π-stacking interactions.

Recent studies have explored the biological activities of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide have also been studied to assess its suitability for clinical development. In vivo studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, preliminary toxicity studies have indicated that 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for the preparation of 5-{(furan-2-yl)methylsulfamoyl}-N-(pyridin-4-yl)furan-2-carboxamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the sulfamoyl group from a sulfonyl chloride intermediate and the coupling reaction with an appropriate amine derivative. The use of modern synthetic techniques and catalysts has enabled researchers to produce this compound efficiently on both laboratory and industrial scales.

In conclusion, 5-{(furan-2-y l)methylsulfamoyl}-N-(pyridin -4 - y l)f uran - 2 - carboxamide (CAS No . 1170034 - 16 - 8) strong > represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable biological activities make it an attractive target for further preclinical and clinical investigations. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, paving the way for innovative treatments in medicine.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD